Crosslink Density in Epoxy Thermosets
TEPA supplies five reactive amine hydrogens per molecule versus four for TETA, directly increasing the potential crosslink junctions in epoxy networks [1]. The theoretical amine hydrogen equivalent weight (AHEW) for pure linear TEPA is 31.1 ± 0.3 g/eq (total H content by potentiometry), approximately 25% lower than that of TETA (~38 g/eq), meaning TEPA consumes significantly more epoxy groups per unit mass of hardener [2]. In DGEBA-based networks, the higher nitrogen-atom count in TEPA vs. TETA shifted the maximum exothermic temperature upward and increased the ultimate conversion (%), consistent with a denser crosslinked architecture [3].
| Evidence Dimension | Number of reactive amine hydrogens per molecule and theoretical AHEW |
|---|---|
| Target Compound Data | TEPA: 5 amine hydrogens, AHEW = 31.1 ± 0.3 g/eq (potentiometric, total H), Amine Value = 1,300–1,400 mg KOH/g (commercial grade) [2][4] |
| Comparator Or Baseline | TETA: 4 amine hydrogens, Amine Value = 1,350–1,550 mg KOH/g (commercial grade) [4] |
| Quantified Difference | TEPA provides 5 reactive H vs. 4 for TETA (25% more H per molecule); AHEW ~31 vs. ~38 g/eq for TETA (≈18% lower, meaning higher epoxy consumption per gram of hardener) [1][2] |
| Conditions | DGEBA epoxy resin cured with stoichiometric equivalent of each amine; potentiometric titration for AHEW [2][3] |
Why This Matters
Procurement choice between TEPA and TETA directly determines the maximum achievable crosslink density in cured epoxy systems; formulators requiring higher toughness and chemical resistance must select TEPA because the additional reactive site per molecule cannot be mimicked by simply increasing TETA dosage.
- [1] HandWiki, 'Chemistry:Amine value.' Calculated amine values: TEPA = 1,484 (5 N × 56.1 × 1000 / 189), TETA = 1,537 (4 N × 56.1 × 1000 / 146.2). View Source
- [2] E. Mattos et al., 'Determination of Primary Amine Content in Bonding Agent Used in Composite Solid Propellants,' Academia.edu. TEPA AHEW = 31.1 ± 0.3 g/eq (potentiometry), NH₂ content 26.4%, NH content 25.7%. View Source
- [3] I. H. Myung, I. J. Chung, J. R. Lee, 'Chemo-mechanical Analysis of Bifunctional Linear DGEBA/Linear Amine Resin Casting Systems,' Polymer(Korea), vol. 24, no. 2, pp. 201–210, 2000. View Source
- [4] JPOXY Polymers, 'Choosing the Right Amine Hardener: JPOXY Standard Unmodified Amines (Selector Guide),' 2025. JH 1027 TEPA: amine value 1,300–1,400, viscosity 10–25 mPa·s; JH 1036 TETA: amine value 1,350–1,550, viscosity 5–20 mPa·s. View Source
